Cas no 89745-31-3 (Benzenebutanamine, 4-methoxy-N-methyl-)

Benzenebutanamine, 4-methoxy-N-methyl- structure
89745-31-3 structure
Product Name:Benzenebutanamine, 4-methoxy-N-methyl-
CAS No:89745-31-3
MF:C12H19NO
MW:193.285363435745
CID:590435
PubChem ID:10726446
Update Time:2025-04-19

Benzenebutanamine, 4-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanamine, 4-methoxy-N-methyl-
    • 4-(4-methoxyphenyl)-N-methylbutan-1-amine
    • AKOS013464785
    • DTXSID70443985
    • 89745-31-3
    • Inchi: 1S/C12H19NO/c1-13-10-4-3-5-11-6-8-12(14-2)9-7-11/h6-9,13H,3-5,10H2,1-2H3
    • InChI Key: IRYPMKXHLFMIBU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CCCCNC

Computed Properties

  • Exact Mass: 193.146664230g/mol
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 21.3Ų
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